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Compound of Interest

Compound Name: Methomyl-d3

CAS No.: 19928-35-9

Cat. No.: B7821746

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methomyl-d3, a deuterated

isotopologue of the carbamate insecticide methomyl. This document details its chemical

properties, analytical applications, and the biochemical mechanisms relevant to its unlabeled

counterpart.

Core Properties of Methomyl-d3
Methomyl-d3 serves as a critical internal standard for the precise quantification of methomyl in

various matrices, including environmental and biological samples. Its physical and chemical

properties are summarized below.
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Property Value Reference

CAS Number 1398109-07-3 [1]

Molecular Formula C₅H₇D₃N₂O₂S [1]

Molecular Weight 165.23 g/mol

Appearance White Solid [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[1]

Mechanism of Action: Acetylcholinesterase
Inhibition
Methomyl, the unlabeled analogue of Methomyl-d3, exerts its insecticidal effect by inhibiting

the enzyme acetylcholinesterase (AChE).[2][3] This enzyme is crucial for the proper functioning

of the nervous system in both insects and mammals. AChE is responsible for breaking down

the neurotransmitter acetylcholine at the synaptic cleft.[2] Inhibition of AChE leads to an

accumulation of acetylcholine, resulting in continuous nerve stimulation, paralysis, and

ultimately, death of the insect.[2][3][4]
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Diagram 1: Mechanism of Acetylcholinesterase Inhibition by Methomyl.

Analytical Applications and Experimental Protocols
Methomyl-d3 is primarily utilized as an internal standard in chromatographic methods such as

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS/MS) for the quantification of methomyl residues.[1] The use of a stable

isotope-labeled internal standard like Methomyl-d3 is the gold standard for accurate

quantification as it co-elutes with the analyte of interest and experiences similar matrix effects

and ionization suppression or enhancement, thus improving the accuracy and precision of the

results.

Sample Preparation: QuEChERS Method
A common and effective method for extracting pesticide residues from food matrices is the

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Protocol:

Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.
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Internal Standard Spiking: Add a known amount of Methomyl-d3 internal standard solution.

Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute.

Salting Out: Add anhydrous magnesium sulfate and sodium chloride, shake for 1 minute, and

centrifuge.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant

to a d-SPE tube containing primary secondary amine (PSA) sorbent and magnesium sulfate.

Vortex and centrifuge.

Analysis: The final extract is ready for analysis by LC-MS/MS or GC-MS.

Quantification by LC-MS/MS
Instrumentation:

High-Performance Liquid Chromatograph (HPLC) coupled to a tandem mass spectrometer

(MS/MS).

C18 reversed-phase column.

Typical Conditions:

Mobile Phase: A gradient of water with formic acid and acetonitrile.

Injection Volume: 5-10 µL.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

MRM Transitions: Specific precursor-to-product ion transitions are monitored for both

methomyl and Methomyl-d3.

Data Analysis:

A calibration curve is generated by plotting the ratio of the peak area of methomyl to the peak

area of Methomyl-d3 against the concentration of methomyl standards. The concentration of

methomyl in the sample is then determined from this calibration curve.
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Diagram 2: General Experimental Workflow for Methomyl Quantification.
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Metabolic Pathways of Methomyl
Understanding the metabolism of methomyl is crucial for toxicological studies. While

Methomyl-d3 is not typically used in metabolic studies due to the potential for isotopic effects,

the pathways of its unlabeled counterpart are well-documented. The primary metabolic routes

in mammals involve hydrolysis and conjugation.

One proposed pathway involves the displacement of the S-methyl group by glutathione,

followed by enzymatic transformation to a mercapturic acid derivative, which is then excreted in

the urine.[5] Another pathway is the hydrolysis to S-methyl N-hydroxythioacetimidate (MHTA),

which is rapidly broken down.[5] In rats, major metabolites in expired air are carbon dioxide and

acetonitrile.[5]

Conclusion
Methomyl-d3 is an indispensable tool for the accurate and reliable quantification of methomyl

in complex matrices. Its use as an internal standard in modern analytical techniques like LC-

MS/MS allows for the mitigation of matrix effects and ensures high-quality data. A thorough

understanding of the properties of Methomyl-d3, coupled with robust analytical methodologies,

is essential for researchers in the fields of environmental science, food safety, and toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Methomyl-d3:
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[https://www.benchchem.com/product/b7821746/docs#an-in-depth-technical-guide-to-
methomyl-d3-properties-analysis-and-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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